4-(Bromomethyl)benzylamine hydrobromide CAS number 34403-47-9
4-(Bromomethyl)benzylamine hydrobromide CAS number 34403-47-9
An In-depth Technical Guide to 4-(Bromomethyl)benzylamine hydrobromide (CAS 34403-47-9): A Versatile Bifunctional Reagent for Drug Discovery
Introduction
4-(Bromomethyl)benzylamine hydrobromide, identified by CAS number 34403-47-9, is a bifunctional organic compound of significant interest to researchers in medicinal chemistry, organic synthesis, and drug development.[1] Its structure is deceptively simple, featuring a benzylamine core substituted with a highly reactive bromomethyl group. This unique arrangement provides two distinct points for chemical modification: a nucleophilic primary amine (once deprotonated) and a potent electrophilic benzylic bromide. This duality makes it an invaluable building block and a versatile scaffold for constructing complex molecular architectures and chemical libraries aimed at discovering novel therapeutic agents.[1][2]
This guide offers a senior application scientist's perspective on this reagent, moving beyond simple data recitation to explain the causality behind its reactivity, experimental protocols, and applications. We will delve into its physicochemical properties, synthetic pathways, strategic applications in drug discovery, and essential safety protocols, providing a comprehensive resource for professionals in the field.
Part 1: Physicochemical Properties and Spectroscopic Profile
The utility of any chemical reagent begins with a thorough understanding of its fundamental properties. 4-(Bromomethyl)benzylamine hydrobromide is typically supplied as a white to off-white or pale-yellow crystalline powder.[3][4][5] Its hydrobromide salt form enhances stability and simplifies handling compared to the free base, which is prone to self-reaction and degradation.
Key Physicochemical Data
A summary of the compound's essential properties is presented below for quick reference.
| Property | Value | Source(s) |
| CAS Number | 34403-47-9 | [1][6][7] |
| Molecular Formula | C₈H₁₁Br₂N | [1][3][7] |
| Molecular Weight | 280.99 g/mol | [1][3][7] |
| Appearance | White to off-white crystalline powder | [3] |
| Melting Point | >250 °C (with decomposition) | [3][6] |
| IUPAC Name | [4-(bromomethyl)phenyl]methanamine;hydrobromide | [7] |
| SMILES | C1=CC(=CC=C1CN)CBr.Br | [1][7] |
| Storage | Sealed in a dry environment at room temperature or 2-8°C | [1][6] |
Spectroscopic Characterization: A Validating Signature
Proper characterization is the bedrock of reproducible science. The following spectroscopic data are characteristic of the compound and serve to confirm its identity and purity.
Nuclear Magnetic Resonance (¹H-NMR): The proton NMR spectrum provides an unambiguous fingerprint of the molecule's structure. In a typical solvent like DMSO-d₆, the key resonances are:
-
Aromatic Protons: A doublet observed between δ 7.32–7.45 ppm, integrating to four hydrogens, which is consistent with a 1,4-disubstituted (para) benzene ring.[2]
-
Benzylic Bromide Protons (-CH₂Br): A sharp singlet at approximately δ 4.42 ppm.[2] The significant downfield shift is due to the deshielding effect of the adjacent electronegative bromine atom.
-
Benzylic Amine Protons (-CH₂NH₃⁺): A singlet around δ 4.0-4.2 ppm (this can vary).
-
Ammonium Protons (-NH₃⁺): A broad signal typically observed between δ 2.5–3.5 ppm, which is characteristic of exchangeable ammonium protons.[2]
Infrared (IR) Spectroscopy: The IR spectrum confirms the presence of key functional groups:
-
Ammonium Stretch (N⁺-H): A broad and strong absorption band in the 3200–2800 cm⁻¹ region.[2]
-
Aromatic C=C Stretch: Peaks observed near 1600 cm⁻¹.[2]
-
C-N Stretch: Appears around 1250 cm⁻¹.[2]
-
C-Br Stretch: A characteristic absorption in the fingerprint region, typically between 650–550 cm⁻¹.[2]
UV-Visible (UV-Vis) Spectroscopy: In methanol, the compound exhibits absorption maxima (λmax) at 206 nm and 256 nm. These correspond to the π→π* electronic transitions within the aromatic ring.[2] The presence of the bromomethyl group induces a slight bathochromic (red) shift compared to unsubstituted benzylamine.[2]
Part 2: Synthesis and Mechanistic Considerations
Understanding the synthesis of 4-(Bromomethyl)benzylamine hydrobromide provides insight into potential impurities and informs its handling. A common and logical laboratory-scale synthesis proceeds from 4-methylbenzonitrile, leveraging selective transformations.
Synthetic Workflow Diagram
Caption: Synthetic pathway from 4-methylbenzonitrile.
Detailed Synthesis Protocol
Step 1: Synthesis of 4-(Bromomethyl)benzonitrile This step employs a free-radical halogenation that is highly selective for the benzylic position due to the stability of the resulting benzylic radical.
-
Setup: To a solution of 4-methylbenzonitrile (1 equivalent) in a dry, non-polar solvent like carbon tetrachloride (CCl₄), add N-bromosuccinimide (NBS, ~1.2 equivalents).[8]
-
Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN).[8] The choice of AIBN is critical as it decomposes at a predictable rate under reflux to generate radicals, initiating the chain reaction.
-
Reaction: Reflux the mixture for approximately 8 hours.[8] The reaction progress can be monitored by TLC or ¹H-NMR by observing the disappearance of the methyl singlet of the starting material.
-
Workup: Cool the reaction mixture. The succinimide byproduct is poorly soluble in CCl₄ and can be removed by filtration.[8] The filtrate is then concentrated under reduced pressure to yield the crude product, which can be purified by recrystallization.[8] A typical yield is around 90%.[2]
Step 2: Reduction of 4-(Bromomethyl)benzonitrile to the Benzylamine This step converts the nitrile into a primary amine. The choice of reducing agent is crucial to avoid unwanted side reactions with the reactive benzylic bromide.
-
Setup: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), prepare a suspension of a powerful reducing agent like lithium aluminum hydride (LiAlH₄) in a dry ethereal solvent (e.g., diethyl ether or THF).[2]
-
Addition: Cool the suspension to 0°C and slowly add a solution of 4-(bromomethyl)benzonitrile in the same dry solvent. This exothermic reaction must be controlled to prevent side reactions.
-
Reaction: Allow the mixture to stir and slowly warm to room temperature.
-
Quenching & Workup: Carefully quench the reaction by the sequential, dropwise addition of water, followed by an aqueous base solution (e.g., 15% NaOH), and then more water (Fieser workup). This procedure safely neutralizes excess LiAlH₄ and precipitates aluminum salts, which can be filtered off. The organic layer is then separated, dried, and concentrated to yield the free base of 4-(bromomethyl)benzylamine.
Step 3: Formation of the Hydrobromide Salt This final step protonates the amine, yielding the stable, solid hydrobromide salt.
-
Procedure: Dissolve the crude free base from Step 2 in a suitable solvent like isopropanol or diethyl ether.
-
Acidification: Slowly add a solution of hydrobromic acid (HBr), either as a concentrated aqueous solution or as HBr gas dissolved in acetic acid, until the solution is acidic and precipitation is complete.
-
Isolation: Collect the resulting solid by vacuum filtration, wash with cold solvent to remove any remaining impurities, and dry under vacuum.
Part 3: Reactivity and Strategic Applications in Drug Discovery
The power of 4-(Bromomethyl)benzylamine hydrobromide lies in its bifunctional nature, which allows for its use as a versatile scaffold. The two reactive sites can be addressed sequentially or, in some cases, used in tandem to form cyclic structures.
Dual Reactivity Profile
Caption: Dual reactivity of the core scaffold.
Applications as a Scaffold in Medicinal Chemistry
The alkylating properties of this compound make it a valuable tool in drug development.[2]
-
Antiviral Research: The core structure is related to compounds investigated for their ability to inhibit viral entry, particularly against filoviruses like Ebola.[2] The benzylamine portion can be functionalized to target specific protein residues, while the bromomethyl group can form a covalent bond with a nearby nucleophilic residue (e.g., cysteine or histidine), leading to irreversible inhibition.
-
Fragment-Based Drug Discovery (FBDD): This reagent is an ideal starting point in FBDD. The benzylamine fragment can be tested for low-affinity binding to a biological target. If a "hit" is identified, the bromomethyl handle provides a direct and reliable vector for "fragment growing" or "fragment linking" to explore the surrounding pocket and rapidly increase potency.
-
PROTACs and Covalent Inhibitors: The development of Proteolysis Targeting Chimeras (PROTACs) and targeted covalent inhibitors often requires linkers with specific reactive groups. The dual functionality of this molecule allows it to be incorporated into such linkers, connecting a target-binding warhead to an E3 ligase-binding moiety or a reactive covalent warhead.
-
Epigenetic Modulators: Many inhibitors of epigenetic targets, such as the Bromodomain and Extra-Terminal domain (BET) family of proteins (e.g., BRD4), feature a core that binds to an acetylated lysine recognition pocket.[9][10] While this specific molecule is not a known BRD4 inhibitor, its scaffold is highly relevant. The benzylamine moiety can be elaborated to mimic the acetyl-lysine binding motif, and the other end of the molecule can be functionalized to achieve selectivity and desired physicochemical properties.
Experimental Workflow: Fragment Elaboration
Caption: Workflow for elaborating the scaffold.
Part 4: Safety, Handling, and Storage
Given its reactive nature, strict adherence to safety protocols is mandatory when handling 4-(Bromomethyl)benzylamine hydrobromide.
GHS Hazard Information
The compound is classified with significant hazards that demand respect and appropriate precautions.
| GHS Classification | Hazard Statement | Source(s) |
| Skin Corrosion/Irritation | H314: Causes severe skin burns and eye damage. | [11] |
| H315: Causes skin irritation. | [7] | |
| Eye Damage/Irritation | H319: Causes serious eye irritation. | [7] |
| STOT - Single Exposure | H335: May cause respiratory irritation. | [7] |
| Corrosive to Metals | H290: May be corrosive to metals. | [11] |
Protocol for Safe Handling and Personal Protective Equipment (PPE)
-
Engineering Controls: Always handle this compound inside a certified chemical fume hood to prevent inhalation of the dust.[12] Ensure an eyewash station and safety shower are immediately accessible.[12]
-
Personal Protective Equipment (PPE):
-
Gloves: Wear nitrile or other chemically resistant gloves.
-
Eye Protection: Use chemical safety goggles and a face shield.
-
Lab Coat: A flame-retardant lab coat is required.
-
-
Handling: Avoid creating dust. Use appropriate tools for weighing and transferring the solid. Wash hands and face thoroughly after handling.
-
In case of Exposure:
-
Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[13]
-
Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[13]
-
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]
-
Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[12]
-
Storage and Incompatibility
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][12] The recommended storage temperature can be room temperature or refrigerated (2-8°C).[1][6]
-
Incompatible Materials: Keep away from strong bases, alcohols, amines, and metals, as these can trigger unwanted reactions.[12][13]
Conclusion
4-(Bromomethyl)benzylamine hydrobromide is more than just a chemical intermediate; it is a strategic tool for the modern medicinal chemist. Its well-defined bifunctional reactivity allows for precise and predictable molecular construction, making it an ideal scaffold for building libraries, developing covalent probes, and elaborating fragments into potent drug candidates. By understanding its properties, synthesis, and reactivity, and by adhering strictly to safety protocols, researchers can fully leverage the power of this versatile reagent to accelerate the pace of drug discovery and innovation.
References
-
PubChem. 4-(Bromomethyl)benzylamine hydrobromide | C8H11Br2N | CID 45790013. [Link]
-
Antimex Chemical Limited. 4-(Bromomethyl)benzylamine hydrobromide, CasNo.34403-47-9. [Link]
-
Royal Society of Chemistry. Supercoiled fibres of self-sorted donor-acceptor stacks: a turn-off/turn-on platform for sensing volatile aromatic compounds - Supporting Information. [Link]
-
CAS Common Chemistry. (-)-Asparagine. [Link]
-
FDC Chemical. 4-(BROMOMETHYL)BENZYLAMINE HBR. [Link]
-
National Center for Biotechnology Information. Drug Discovery Targeting Bromodomain-Containing Protein 4. [Link]
-
PubMed. Drug Discovery Targeting Bromodomain-Containing Protein 4. [Link]
-
PubChem. 4-(Bromomethyl)benzaldehyde | C8H7BrO | CID 11206421. [Link]
Sources
- 1. 4-(Bromomethyl)benzylamine HBr | 34403-47-9 | FB35462 [biosynth.com]
- 2. 4-(Bromomethyl)benzylamine hydrobromide | 34403-47-9 | Benchchem [benchchem.com]
- 3. biosynth.com [biosynth.com]
- 4. antimex.lookchem.com [antimex.lookchem.com]
- 5. karebaybio.com [karebaybio.com]
- 6. 34403-47-9 | CAS DataBase [chemicalbook.com]
- 7. 4-(Bromomethyl)benzylamine hydrobromide | C8H11Br2N | CID 45790013 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. rsc.org [rsc.org]
- 9. Drug Discovery Targeting Bromodomain-Containing Protein 4 - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Drug Discovery Targeting Bromodomain-Containing Protein 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. 4-(BROMOMETHYL)BENZYLAMINE Hydrobromide price,buy 4-(BROMOMETHYL)BENZYLAMINE Hydrobromide - chemicalbook [m.chemicalbook.com]
- 12. fishersci.com [fishersci.com]
- 13. fishersci.com [fishersci.com]
